Cas no 1785582-21-9 (tert-Butyl (3-hydroxy-2-methylcyclobutyl)carbamate)

• Product Name: tert-Butyl (3-hydroxy-2-methylcyclobutyl)carbamate
• CAS No: 1785582-21-9
• MF: C₁₀H₁₉NO₃
• MW: 201.262763261795
• CID: 6177518
• PubChem ID: 84670129
• Update Time: 2025-10-28

tert-Butyl (3-hydroxy-2-methylcyclobutyl)carbamate Chemical and Physical Properties

Names and Identifiers

• tert-butyl N-(3-hydroxy-2-methylcyclobutyl)carbamate
• tert-Butyl (3-hydroxy-2-methylcyclobutyl)carbamate
• 1785582-21-9
• EN300-7051901

• Inchi： 1S/C10H19NO3/c1-6-7(5-8(6)12)11-9(13)14-10(2,3)4/h6-8,12H,5H2,1-4H3,(H,11,13)
• InChI Key： STBOUGNAXSXNBH-UHFFFAOYSA-N
• SMILES： OC1CC(C1C)NC(=O)OC(C)(C)C

Computed Properties

• Exact Mass: 201.13649347g/mol
• Monoisotopic Mass: 201.13649347g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 222
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 3
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.3
• Topological Polar Surface Area: 58.6Ų

Additional information on tert-Butyl (3-hydroxy-2-methylcyclobutyl)carbamate

Professional Introduction to Tert-Butyl (3-hydroxy-2-methylcyclobutyl)carbamate (CAS No. 1785582-21-9)

Ter-t-butyl (3-hydroxy-2-methylcyclobutyl)carbamate, with the chemical identifier CAS No. 1785582-21-9, is a compound of significant interest in the field of pharmaceutical chemistry and bioorganic synthesis. This compound, characterized by its unique structural framework, has garnered attention due to its potential applications in the development of novel therapeutic agents and biochemical intermediates. The presence of both hydroxyl and carbamate functional groups in its molecular structure suggests a versatile reactivity that could be exploited in various synthetic pathways.

The structural motif of tert-butyl (3-hydroxy-2-methylcyclobutyl)carbamate consists of a cyclobutane ring substituted with a hydroxyl group at the 3-position and a methyl group at the 2-position, further modified by a tert-butyl carbamate moiety. This configuration imparts specific steric and electronic properties that make it a valuable scaffold for medicinal chemistry investigations. The tert-butyl group, known for its lipophilic nature and metabolic stability, enhances the compound's solubility and bioavailability, which are critical factors in drug design.

Recent advancements in computational chemistry and molecular modeling have highlighted the potential of this compound as a precursor in the synthesis of biologically active molecules. Studies have demonstrated that the cyclobutane ring can serve as a rigid scaffold, facilitating precise interactions with biological targets such as enzymes and receptors. The hydroxyl group at the 3-position provides a site for further functionalization, enabling the attachment of pharmacophores that enhance binding affinity and selectivity.

In the realm of drug discovery, tert-butyl (3-hydroxy-2-methylcyclobutyl)carbamate has been explored as an intermediate in the synthesis of kinase inhibitors and other small-molecule drugs. Kinase enzymes play a crucial role in numerous cellular processes, making them attractive targets for therapeutic intervention. The structural features of this compound allow for the development of derivatives with enhanced inhibitory activity against specific kinases, potentially leading to new treatments for cancers and inflammatory diseases.

The carbamate functional group in tert-butyl (3-hydroxy-2-methylcyclobutyl)carbamate also contributes to its versatility as a synthetic building block. Carbamates are known for their stability under various reaction conditions and their ability to form hydrogen bonds, which is essential for achieving high binding affinity in drug molecules. Researchers have leveraged these properties to design compounds that interact effectively with biological macromolecules, improving drug efficacy and reducing side effects.

Moreover, the hydroxyl group at the 3-position of the cyclobutane ring offers opportunities for further derivatization through etherification or esterification reactions. These modifications can lead to compounds with improved pharmacokinetic profiles, such as enhanced oral bioavailability or prolonged half-life. Such attributes are highly desirable in pharmaceutical development, as they can significantly impact the overall therapeutic potential of a drug candidate.

The synthesis of tert-butyl (3-hydroxy-2-methylcyclobutyl)carbamate involves multi-step organic reactions that require precise control over reaction conditions to ensure high yield and purity. Advanced synthetic methodologies, including transition metal-catalyzed cross-coupling reactions and asymmetric hydrogenation, have been employed to construct the desired molecular framework efficiently. These techniques not only streamline the synthetic process but also allow for greater control over stereochemistry, which is critical for achieving biologically active compounds.

In conclusion, tert-butyl (3-hydroxy-2-methylcyclobutyl)carbamate represents a promising compound in pharmaceutical research due to its unique structural features and potential applications in drug development. Its ability to serve as a versatile scaffold for synthesizing biologically active molecules underscores its importance in medicinal chemistry. As research continues to uncover new applications for this compound, it is likely to play an increasingly significant role in the discovery and development of novel therapeutic agents.